3-Bromo-5-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carbaldehyde

• IUPAC Name: 3-bromo-5-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carbaldehyde
• InChI: InChI=1S/C9H4BrF3N2O/c10-7-3-14-8-5(4-16)1-2-6(15(7)8)9(11,12)13/h1-4H
• InChI Key: VLDUKKBYLJLGGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=NC=C(N2C(=C1)C(F)(F)F)Br)C=O
• Molecular Formula: C9H4BrF3N2O
• Molecular Weight: 293.04 g/mol

Description

“3-Bromo-5-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carbaldehyde” is a chemical compound with the CAS Number: 1893797-71-1. It has a molecular weight of 265.03 and its IUPAC name is 3-bromo-5-(trifluoromethyl)imidazo[1,2-a]pyridine.

Synthesis Analysis

A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed. This involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. The method is reasonably fast, very clean, high yielding, simple workup and environmentally benign.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H4BrF3N2/c9-6-4-13-7-3-1-2-5(14(6)7)8(10,11)12/h1-4H. This code provides a unique representation of the molecule’s structure.

Chemical Reactions Analysis

The synthesis of imidazo[1,2-a]pyridines typically involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives. This reaction can be carried out in neutral, weak basic organic solvents at elevated temperature.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in an inert atmosphere at 2-8°C.

Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statements include H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.